Cas no 1379340-25-6 (2-tert-butyl-4-chloro-7H-pyrrolo[2,3-d]pyrimidine)

• Product Name: 2-tert-butyl-4-chloro-7H-pyrrolo[2,3-d]pyrimidine
• CAS No: 1379340-25-6
• MF: C₁₀H₁₂ClN₃
• MW: 209.675380706787
• MDL: MFCD20257933
• CID: 4592694
• PubChem ID: 117679254
• Update Time: 2024-11-02

2-tert-butyl-4-chloro-7H-pyrrolo[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-tert-Butyl-4-chloro-7H-pyrrolo[2,3-d]pyrimidine
• 2-(tert-Butyl)-4-chloro-7H-pyrrolo[2,3-d]pyrimidine
• 7H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-2-(1,1-dimethylethyl)-
• CC(C)(C)c1nc(Cl)c2cc[nH]c2n1
• 2-(t-Butyl)-4-chloro-7H-pyrrolo[2,3-d]pyrimidine
• 2-tert-butyl-4-chloro-7H-pyrrolo[2,3-d]pyrimidine

• MDL： MFCD20257933
• Inchi： 1S/C10H12ClN3/c1-10(2,3)9-13-7(11)6-4-5-12-8(6)14-9/h4-5H,1-3H3,(H,12,13,14)
• InChI Key： OZTDRUMVTMLRFV-UHFFFAOYSA-N
• SMILES： ClC1C2C=CNC=2N=C(C(C)(C)C)N=1

Computed Properties

• Exact Mass: 209.0719751 g/mol
• Monoisotopic Mass: 209.0719751 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 41.6
• Molecular Weight: 209.67